methyl 3-(2,6-dimethylphenyl)-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-8-carboxylate

• IUPAC Name: methyl 10-(2,6-dimethylphenyl)-9-methyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-4-carboxylate
• InChI: InChI=1S/C21H22N2O3S/c1-12-6-5-7-13(2)18(12)23-20(27)22-16-11-21(23,3)26-17-9-8-14(10-15(16)17)19(24)25-4/h5-10,16H,11H2,1-4H3,(H,22,27)
• InChI Key: MUKDOTSDAGMVIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=S)NC3CC2(OC4=C3C=C(C=C4)C(=O)OC)C
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• CAS No.: 893789-61-2

Description

Methyl 3-(2,6-dimethylphenyl)-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-8-carboxylate is a useful research compound. Its molecular formula is C21H22N2O3S and its molecular weight is 382.48. The purity is usually 95%.
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Scientific Research Applications

Luminescence Sensing Applications

Two novel dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks were synthesized and demonstrated selective sensitivity to benzaldehyde-based derivatives, showcasing potential for fluorescence sensing applications in detecting specific chemicals (Shi et al., 2015).

Synthesis and Structural Analysis

Research on N-Aryl-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxamides involved synthesizing these compounds via three-component reactions and determining their structure through IR, 1H NMR spectroscopy, and X-ray analysis, indicating a methodology for creating and analyzing similar complex molecules (Gein et al., 2017).

Anticancer Activity

A novel oxygen-bridged tricyclic Biginelli adduct was synthesized and characterized, with its anticancer activity investigated using the MCF-7 human breast cell line. This research exemplifies the exploration of complex organic compounds for potential therapeutic applications (Ibrahim et al., 2017).

Antibacterial and Lipoxygenase Inhibitory Activities

A study on molecules bearing multiple functional groups synthesized compounds to assess their antibiotic effect against Gram-positive and Gram-negative bacteria and lipoxygenase activity. Such studies highlight the potential pharmaceutical applications of complex compounds (Rasool et al., 2016).

Synthesis and Pharmacological Study

The synthesis and pharmacological study of novel compounds with potential as nonnarcotic analgesics showcase the structure-activity relationships essential for developing therapeutic agents. This research underlines the importance of chemical synthesis in creating compounds with specific biological activities (Hori et al., 1985).